3-Chloro-5-(2-chloro-3-fluoro-5-methoxyphenoxy)benzonitrile

• CAS No.: 920036-41-5
• Molecular Formula: C14H8Cl2FNO2
• Molecular Weight: 312.1 g/mol
• IUPAC Name: 3-chloro-5-(2-chloro-3-fluoro-5-methoxyphenoxy)benzonitrile
• InChI: InChI=1S/C14H8Cl2FNO2/c1-19-10-5-12(17)14(16)13(6-10)20-11-3-8(7-18)2-9(15)4-11/h2-6H,1H3
• InChI Key: SVECXBWWTQCLNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)F)Cl)OC2=CC(=CC(=C2)C#N)Cl

Description

3-Chloro-5-(2-chloro-3-fluoro-5-methoxyphenoxy)benzonitrile is a useful research compound. Its molecular formula is C14H8Cl2FNO2 and its molecular weight is 312.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, 2-chloro-3-fluoro-5-methoxyphenol (50-2) (6.7 g, 37.9 mmol) was diluted in NMP (40 mL, 0.95 M). To this solution Cs2CO3 (24.73 g, 76 mmol) was added and the reaction was allowed to stir at room temperature for 5 minutes. Then, 3-chloro-5-fluorobenzonitrile (11.81 g, 76 mmol) was added to the reaction and it was then heated to 120° C. After 2 hours the reaction was cooled to room temperature and then diluted with EtOAc (40 mL). It was partitioned with water (20 mL) and then extracted with EtOAc (3×30 mL). The organic extracts were then washed with water (3×20 mL) and brine (1×20 mL), dried over sodium sulfate and concentrated. Silica gel chromatography (1%-15% EtOAc/Hexanes) gave 3-chloro-5-(2-chloro-3-fluoro-5-methoxyphenoxy)-benzonitrile (50-4) (10.4 g, 88%).